N-(furan-2-ylmethyl)-2-((7-(4-methoxyphenyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetamide

• IUPAC Name: N-(furan-2-ylmethyl)-2-[[7-(4-methoxyphenyl)-5,6-dihydroimidazo[2,1-c][1,2,4]triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C18H19N5O3S/c1-25-14-6-4-13(5-7-14)22-8-9-23-17(22)20-21-18(23)27-12-16(24)19-11-15-3-2-10-26-15/h2-7,10H,8-9,11-12H2,1H3,(H,19,24)
• InChI Key: NEHPKUANRDMDLV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN3C2=NN=C3SCC(=O)NCC4=CC=CO4
• Molecular Formula: C18H19N5O3S
• Molecular Weight: 385.4 g/mol
• CAS No.: 921858-30-2

Description

N-(furan-2-ylmethyl)-2-((7-(4-methoxyphenyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetamide is a heterocyclic compound featuring a fused imidazo[2,1-c][1,2,4]triazole core, a 4-methoxyphenyl substituent, and a thioacetamide linker bonded to a furan-2-ylmethyl group. This structure combines multiple pharmacophoric elements, including sulfur-containing moieties (thioacetamide), aromatic systems (furan, methoxyphenyl), and a bicyclic triazole-imidazole scaffold.

Biological Activity

The compound N-(furan-2-ylmethyl)-2-((7-(4-methoxyphenyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetamide has garnered attention in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including structure-activity relationships (SAR), mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound consists of a furan moiety linked to an imidazo-triazole structure via a thioacetamide group. The presence of these functional groups is crucial for its biological activity, particularly in targeting specific receptors and enzymes.

Anticancer Activity

Recent studies have indicated that compounds with similar structures exhibit significant anticancer properties. For instance, derivatives of imidazo[2,1-c][1,2,4]triazole have shown promising results in inhibiting tumor growth. A study reported that compounds with a triazole scaffold demonstrated IC50 values ranging from 1.61 to 1.98 µg/mL against various cancer cell lines, indicating their potential as effective anticancer agents .

The mechanism by which N-(furan-2-ylmethyl)-2-((7-(4-methoxyphenyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetamide exerts its effects may involve:

• Inhibition of Specific Enzymes : Similar compounds have been shown to inhibit enzymes critical for cancer cell proliferation.
• Receptor Modulation : The furan and triazole moieties may interact with various receptors involved in cell signaling pathways.

Structure-Activity Relationship (SAR)

The SAR analysis highlights the importance of the furan and imidazo-triazole moieties in enhancing biological activity. For example:

Compound	Structure	IC50 (µM)	Activity
Compound A	Furan + Triazole	1.55	Antiviral
Compound B	Furan + Phenyl	1.98	Anticancer
N-(furan-2-ylmethyl)-2-(...)	Furan + Imidazo-Triazole	TBD	TBD

This table illustrates how modifications to the core structure influence biological potency.

Study on Anticancer Properties

In a study conducted by Evren et al., novel thioacetamide derivatives were synthesized and tested against human lung adenocarcinoma cells (A549). The results indicated that specific substitutions on the phenyl ring significantly enhanced cytotoxicity .

Research on SARS-CoV-2 Inhibition

Another notable study focused on the inhibition of SARS-CoV-2 main protease by derivatives similar to our compound. The findings revealed that certain modifications led to enhanced binding affinity and inhibitory effects against the virus .

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s structural and functional attributes align with several classes of bioactive molecules, as detailed below:

Structural Analogues with Thioacetamide Linkers

• 2-((4-Amino-5-(furan-2-yl)-1,2,4-triazol-3-yl)sulfanyl)-N-acetamides (): These derivatives share the thioacetamide (-S-CH2-C(=O)-N-) backbone and furan substituents. However, the target compound replaces the 1,2,4-triazole ring with a more rigid imidazo[2,1-c][1,2,4]triazole system. Studies on these analogs demonstrate that substituents at the phenyl ring (e.g., methoxy, nitro, halogen) significantly modulate anti-exudative activity.

Bicyclic Heterocyclic Systems

• 7H-1,3,4-thiadiazole[3,2-a][1,3,5]triazine Derivatives ():
  These compounds, synthesized via cyclization of N-substituted thioamides, share a bicyclic framework but differ in heteroatom arrangement (S/N vs. the target’s N/S/N system). X-ray diffraction data reveal that the imidazo-triazole core in the target compound likely confers greater conformational rigidity compared to thiadiazole-triazine hybrids, which may influence receptor binding kinetics .

Anti-Inflammatory and Anti-Exudative Agents

• 2-((4-Amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl)sulfanyl)-N-acetanilides (): These derivatives exhibit anti-exudative activity linked to the presence of electron-withdrawing groups (e.g., nitro, chlorine) on the phenyl ring. In contrast, the 4-methoxyphenyl group in the target compound introduces electron-donating effects, which may shift activity toward anti-inflammatory pathways by reducing oxidative stress .

Research Findings and Data Tables

Table 1: Structural and Functional Comparison

Compound Class	Core Structure	Key Substituents	Reported Activity	Reference
Target Compound	Imidazo[2,1-c][1,2,4]triazole	4-Methoxyphenyl, furan-2-ylmethyl	Hypothesized anti-inflammatory
1,2,4-Triazole Thioacetamides	1,2,4-Triazole	Furan-2-yl, varied phenyl	Anti-exudative (AEA = 60-85%)
Thiadiazole-Triazine Hybrids	Thiadiazole[3,2-a]triazine	Trichloroethyl, aryl	Intermediate in heterocyclization

Key Observations :

Substituent Effects : Methoxy groups enhance solubility but may reduce direct receptor binding affinity compared to halogenated analogs .

Core Rigidity : The imidazo-triazole system in the target compound likely improves metabolic stability over less rigid triazole-thiadiazole hybrids .